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Sonolisib (PX-866) Profile Summary

The table below summarizes the core information available for Sonolisib:

Attribute Description

Drug Type Small molecule drug [1]

Synonyms DJM-166, DJM-2-166, NSC-722134 [1]

Mechanism of
Action

Pan-Class I PI3K inhibitor; inhibits multiple isoforms (PI3Kα, β, δ, γ) of the

Phosphatidylinositol 3-kinase family [2] [3] [1].

Primary Target PI3K/AKT/mTOR signaling pathway [2] [4]

R&D Status Discontinued (Highest Phase: Phase 2) [1]

Reported IC50
Values

PI3Kα: 0.1 nM, PI3Kδ: 2.9 nM, PI3Kγ: 1 nM, PI3Kβ: >300 nM (Note: Specific

assay conditions not provided) [3]

Reported Preclinical Findings
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Search results indicate Sonolisib was investigated in preclinical models, but specific experimental details

and raw data are not available in the searched literature.

In Medulloblastoma: Research indicated that PI3K pathway upregulation is seen in
medulloblastoma. Treatment with pictilisib (GDC-0941), another PI3K inhibitor, impaired cell migration

and tumor growth, suggesting the potential therapeutic role of PI3K inhibition in this cancer [2]. While
this finding is not directly about Sonolisib, it demonstrates the context of PI3K inhibitor research in

brain cancers.
General Preclinical Evidence: A review noted that there is a "multitude of preclinical evidence

showing the effectiveness of PI3K inhibitors" in cancers with hyperactivation of the PI3K pathway [2].
However, it does not detail specific studies performed with Sonolisib.

Sonolisib Clinical Development History

The following table lists the cancer indications for which Sonolisib advanced to Phase 2 clinical trials, per

the database record [1]:

Indication Phase Location

BRAF-mutation brain cancer Phase 2 United States

Unresectable Melanoma Phase 2 United States

Metastatic castration-resistant prostate cancer Phase 2 Canada

Glioblastoma Multiforme Phase 2 Canada

Metastatic Colorectal Carcinoma Phase 2 United States & Canada

Squamous cell carcinoma of head and neck (metastatic) Phase 2 United States & Canada

Non-Small Cell Lung Cancer Phase 2 United States & Canada

PI3K/AKT/mTOR Pathway and Sonolisib's Mechanism
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Sonolisib is a pan-PI3K inhibitor that targets the PI3K/AKT/mTOR (PAM) pathway, a crucial intracellular

signaling network frequently dysregulated in cancer [4] [5]. The following diagram illustrates this pathway

and Sonolisib's point of inhibition.
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Sonolisib inhibits the PI3K enzyme, blocking downstream oncogenic signaling. The pathway illustrates key

components and regulatory feedback, including the tumor suppressor PTEN.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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